Cas no 1181222-84-3 (1,8-Dihydroxy-2-pinen-4-one; (1S,5R,6R)-form, 2β,3-Dihydro, 8-O-(3,4,5-trihydroxybenzoyl))

• Product Name: 1,8-Dihydroxy-2-pinen-4-one; (1S,5R,6R)-form, 2β,3-Dihydro, 8-O-(3,4,5-trihydroxybenzoyl)
• CAS No: 1181222-84-3
• MF: C₁₇H₂₀O₇
• MW: 336.336505889893
• CID: 6749010
• Update Time: 2024-03-03

1,8-Dihydroxy-2-pinen-4-one; (1S,5R,6R)-form, 2β,3-Dihydro, 8-O-(3,4,5-trihydroxybenzoyl) Chemical and Physical Properties

Names and Identifiers

• (-)-Paeoniflorone
• paeoniflorone
• 1,8-Dihydroxy-2-pinen-4-one; (1S,5R,6R)-form, 2β,3-Dihydro, 8-O-(3,4,5-trihydroxybenzoyl)

• Inchi： 1S/C17H20O7/c1-8-3-11(18)10-6-17(8,23)16(10,2)7-24-15(22)9-4-12(19)14(21)13(20)5-9/h4-5,8,10,19-21,23H,3,6-7H2,1-2H3
• InChI Key： BCWBVYONIOEKQB-UHFFFAOYSA-N
• SMILES： CC1C2(C(C(C2)C(=O)C1)(COC(C1C=C(O)C(O)=C(O)C=1)=O)C)O

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• XLogP3: 1.064

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Galloyl esters